Cas no 217813-00-8 (4,5-Difluoro-2-(trimethylsilyl)phenyl triflate)

• Product Name: 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate
• CAS No: 217813-00-8
• Molecular Formula: C₁₀H₁₁O₃F₅SiS
• Molecular Weight: 334.335
• MDL: MFCD28969390
• CID: 2936873
• PubChem ID: 10860596

4,5-Difluoro-2-(trimethylsilyl)phenyl triflate Properties

Names and Identifiers

• 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate
• MFCD28969390
• 4,5-Difluoro-2-(trimethylsilyl)phenyltrifluoromethanesulfonate
• E74857
• (4,5-difluoro-2-trimethylsilylphenyl) trifluoromethanesulfonate
• C10H11F5O3SSi
• SCHEMBL15565695
• 4,5-Difluoro-2-(trimethylsilyl)phenyl trifluoromethanesulfonate
• CS-0528668
• 217813-00-8
• BS-52643
• FD176856

• MDL： MFCD28969390
• InChIKey： GUGUHTNPVWUWOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11F5O3SSi/c1-20(2,3)9-5-7(12)6(11)4-8(9)18-19(16,17)10(13,14)15/h4-5H,1-3H3
• SMILES： C[Si](C)(C)C1=CC(=C(C=C1OS(=O)(=O)C(F)(F)F)F)F

Computed Properties

• Exact Mass: 334.01183273g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 334.01183273g/mol
• Heavy Atom Count: 20
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds